57-09-0

Cetrimonium bromide

In Stock

• CAS RN:
• 57-09-0

• Formula:
• C19H42BrN

• InChI:
• InChI=1S/C19H42N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1

• InChIKey:
• LZZYPRNAOMGNLH-UHFFFAOYSA-M

• Bactericidal, cationic surfactant
  Cetrimonium bromide(CTAB) is a quaternary ammonium derivative known to enhance anti-tumor activity. It is one of the components of the broad-spectrum antiseptic cetrimide and may also be used as a buffer for DNA extraction.
  Hexadecyltrimethylammonium bromide is a titrant for the potentiometric titration of perchlorate with ionselective electrodes.
  Hexadecyltrimethylammonium bromide (CTAB) is one of the most studied cationic surfactant.
  Hexadecyltrimethylammonium bromide (CTAB) is a quaternary ammonium salt containing one long hydrophobic alkyl chain called amphiphile. The hydrophobic ions interact forming discrete aggregates possessing a hydrophobic core and a polar surface, called micelles in polar solution.
  Cetyltrimethylammonium bromide is the organic bromide salt that is the bromide salt of cetyltrimethylammonium;  one...

Diethoxyacetyl chloride

• CAS RN:
• 68057-09-0

• Formula:
• C6H11ClO3

• InChI:
• InChI=1S/C6H11ClO3/c1-3-9-6(5(7)8)10-4-2/h6H,3-4H2,1-2H3

• InChIKey:
• ZIURWDNGXAWRCA-UHFFFAOYSA-N

• Diethoxyacetyl chloride is a useful research compound. Its molecular formula is C6H11ClO3 and its molecular weight is 166.60 g/mol. The purity is usually 95%.

ethyl 2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxylate

In Stock

• CAS RN:
• 89457-09-0

• Formula:
• C11H9F3N2O2

• InChI:
• InChI=1S/C11H9F3N2O2/c1-2-18-9(17)6-3-4-7-8(5-6)16-10(15-7)11(12,13)14/h3-5H,2H2,1H3,(H,15,16)

• InChIKey:
• WOQXCSGTWFKUSU-UHFFFAOYSA-N

• Ethyl 2-(trifluoromethyl)-1H-1,3-benzodiazole-5-carboxylate is a useful research compound. Its molecular formula is C11H9F3N2O2 and its molecular weight is 258.2 g/mol. The purity is usually 95%.

Dichlorobis(trichlorosilyl)methane

In Stock

• CAS RN:
• 18157-09-0

• Formula:
• CCl8Si2

• InChI:
• InChI=1S/CCl8Si2/c2-1(3,10(4,5)6)11(7,8)9

• InChIKey:
• VGAMGYVSOJZSSU-UHFFFAOYSA-N

• Dichlorobis(trichlorosilyl)methane is a useful research compound. Its molecular formula is CCl8Si2 and its molecular weight is 351.8 g/mol. The purity is usually 95%.

1,1-Dimethylindan-5-carboxaldehyde

In Stock

• CAS RN:
• 343857-09-0

• Formula:
• C12H14O

• InChI:
• InChI=1S/C12H14O/c1-12(2)6-5-10-7-9(8-13)3-4-11(10)12/h3-4,7-8H,5-6H2,1-2H3

• InChIKey:
• HZDXYCHIJMRKPB-UHFFFAOYSA-N

• 1,1-Dimethylindan-5-carboxaldehyde is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.

(1R,2R)-2-(4-bromobenzoyl)cyclohexane-1-carboxylic Acid

In Stock

• CAS RN:
• 212757-09-0

• Formula:
• C14H15BrO3

• InChI:
• InChI=1S/C14H15BrO3/c15-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)14(17)18/h5-8,11-12H,1-4H2,(H,17,18)/t11-,12-/m1/s1

• InChIKey:
• OVZXXISOLDHARA-VXGBXAGGSA-N

• (1R,2R)-2-(4-bromobenzoyl)cyclohexane-1-carboxylic Acid is a useful research compound. Its molecular formula is C14H15BrO3 and its molecular weight is 311.17 g/mol. The purity is usually 95%.

2-[2-[4-[3-[4-(1-Adamantyl)phenoxy]-2-hydroxypropyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione

In Stock

• CAS RN:
• 610757-09-0

• Formula:
• C37H43N3O4

• InChI:
• InChI=1S/C37H43N3O4/c41-30(24-44-31-9-7-29(8-10-31)37-20-25-17-26(21-37)19-27(18-25)22-37)23-39-13-11-38(12-14-39)15-16-40-35(42)32-5-1-3-28-4-2-6-33(34(28)32)36(40)43/h1-10,25-27,30,41H,11-24H2

• InChIKey:
• BISAJBMTDUXRBX-UHFFFAOYSA-N

• 2-[2-[4-[3-[4-(1-Adamantyl)phenoxy]-2-hydroxypropyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione is a useful research compound. Its molecular formula is C37H43N3O4 and its molecular weight is 593.768. The purity is usually 95%.

3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898757-09-0

• Formula:
• C16H20Cl2O3

• InChI:
• InChI=1S/C16H20Cl2O3/c1-16(2)9-20-15(21-10-16)5-3-4-14(19)11-6-12(17)8-13(18)7-11/h6-8,15H,3-5,9-10H2,1-2H3

• InChIKey:
• IKKMTDYISASJHY-UHFFFAOYSA-N

• 3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C16H20Cl2O3 and its molecular weight is 331.2 g/mol. The purity is usually 95%.

2-(4-methoxyphenyl)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)ethanesulfonamide

In Stock

• CAS RN:
• 953957-09-0

• Formula:
• C21H26N2O5S

• InChI:
• InChI=1S/C21H26N2O5S/c1-27-19-9-7-17(8-10-19)11-14-29(25,26)22-15-21(24)23-12-13-28-20(16-23)18-5-3-2-4-6-18/h2-10,20,22H,11-16H2,1H3

• InChIKey:
• YBNKYZABPCRZLT-UHFFFAOYSA-N

• 2-(4-methoxyphenyl)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)ethanesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.

3-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine

In Stock

• CAS RN:
• 1797857-09-0

• Formula:
• C16H17ClFN3O3S

• InChI:
• InChI=1S/C16H17ClFN3O3S/c1-11-2-5-16(20-19-11)24-12-6-8-21(9-7-12)25(22,23)13-3-4-15(18)14(17)10-13/h2-5,10,12H,6-9H2,1H3

• InChIKey:
• UHNLUZGTCRGHCX-UHFFFAOYSA-N

• 3-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine is a useful research compound. Its molecular formula is C16H17ClFN3O3S and its molecular weight is 385.84. The purity is usually 95%.

N-[1-[(3-Fluorophenyl)methyl]-6-oxopyridin-3-yl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-09-0

• Formula:
• C15H13FN2O2

• InChI:
• InChI=1S/C15H13FN2O2/c1-2-14(19)17-13-6-7-15(20)18(10-13)9-11-4-3-5-12(16)8-11/h2-8,10H,1,9H2,(H,17,19)

• InChIKey:
• XKTKJHWLEUUCOA-UHFFFAOYSA-N

• N-[1-[(3-Fluorophenyl)methyl]-6-oxopyridin-3-yl]prop-2-enamide is a useful research compound. Its molecular formula is C15H13FN2O2 and its molecular weight is 272.279. The purity is usually 95%.

Ethyl 4-[3-(isopropylamino)-2,5-dioxopyrrolidin-1-yl]benzoate

In Stock

• CAS RN:
• 1048957-09-0

• Formula:
• C16H20N2O4

• InChI:
• InChI=1S/C16H20N2O4/c1-4-22-16(21)11-5-7-12(8-6-11)18-14(19)9-13(15(18)20)17-10(2)3/h5-8,10,13,17H,4,9H2,1-3H3

• InChIKey:
• KMEOUBCBKUSENQ-UHFFFAOYSA-N

• Ethyl 4-[3-(isopropylamino)-2,5-dioxopyrrolidin-1-yl]benzoate is a useful research compound. Its molecular formula is C16H20N2O4 and its molecular weight is 304.34 g/mol. The purity is usually 95%.

2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

In Stock

• CAS RN:
• 2002257-09-0

• Formula:
• C22H21NO4

• InChI:
• InChI=1S/C22H21NO4/c1-21-11-22(12-21,19(24)25)23(13-21)20(26)27-10-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,24,25)

• InChIKey:
• CKOVLYIWQWFXDG-UHFFFAOYSA-N

• 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is a useful research compound. Its molecular formula is C22H21NO4 and its molecular weight is 363.413. The purity is usually 95%.

Lascufloxacin hydrochloride

• CAS RN:
• 1433857-09-0

• Formula:
• C21H25ClF3N3O4

• InChI:
• InChI=1S/C21H24F3N3O4.ClH/c1-31-20-17-13(19(28)14(21(29)30)9-26(17)5-4-22)6-15(23)18(20)27-8-11(16(24)10-27)7-25-12-2-3-12;/h6,9,11-12,16,25H,2-5,7-8,10H2,1H3,(H,29,30);1H/t11-,16+;/m0./s1

• InChIKey:
• YQHZQIJEMFMUGH-DFIJPDEKSA-N

• Lascufloxacin, also known as KRP-AM-1977, is a potent antibacterial drug candidate. Lascufloxacin showed a broad spectrum of activity against various clinical isolates. Especially, lascufloxacin showed the most potent activity against gram-positive bacteria among the quinolones tested. Furthermore, lascufloxacin showed incomplete cross-resistance against existing quinolone-resistant strains. Enzymatic analysis indicated that lascufloxacin showed potent inhibitory activity against both wild-type and mutated target enzymes. Lascufloxacin may be useful in treating infections caused by various pathogens, including quinolone-resistant strains.